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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-4,5-

dihydrooxazole

Cat. No.: B061829 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 2-
(4-Bromophenyl)-4,5-dihydrooxazole, tailored for researchers, scientists, and professionals

in drug development.

Chemical Identifier:

CAS Number: 189120-01-2[1]

Hazard Summary:

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause long-lasting harmful effects to aquatic life.[3]

The signal word for this chemical is "Warning".[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the required equipment.
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PPE Category Item Specifications

Eye Protection Safety Goggles or Face Shield
Must be worn to protect

against splashes.[3][4]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears before use and dispose

of after handling.[2][5]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect the skin and

clothing.[6]

Respiratory Protection Use in a well-ventilated area

A respirator may be necessary

if dust or aerosols are

generated.[2][7]

Operational Plan: Handling and Storage
Handling:

Preparation: Ensure all necessary PPE is worn correctly before handling the chemical.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors.[2][7]

Dispensing: Avoid creating dust when handling the solid form.[2][7]

Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the

handling area.[2][8]

Spills: In case of a spill, prevent the product from entering drains.[2] Sweep up the solid

material, taking care not to create dust, and place it in a suitable, closed container for

disposal.[2][7]

Storage:

Keep the container tightly closed.[2]
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Store in a cool, dark, and dry place.[2][9]

Store away from oxidizing agents and other incompatible materials.[2]

Disposal Plan
The disposal of 2-(4-Bromophenyl)-4,5-dihydrooxazole and its containers must adhere to all

federal, state, and local regulations.[2]

Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and

closed container.

Professional Disposal: Contact a licensed professional waste disposal service to dispose of

this material.[7]

Container Disposal: Dispose of the container as unused product. Do not reuse empty

containers.[2][7]

Environmental Precaution: Do not allow the product to enter drains, waterways, or the soil.[2]

[3]

Emergency Procedures
Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice or attention.[2][3]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical advice

or attention. Take off contaminated clothing and wash it before reuse.[2]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[7]

Fire: Use dry chemical, foam, water spray, or carbon dioxide to extinguish a fire. Wear self-

contained breathing apparatus if necessary.[2][7]

Workflow for Safe Handling and Disposal
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Handling Protocol

Storage

Disposal Protocol

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Handle in Ventilated Area
(Fume Hood)

3. Post-Handling Hygiene
(Wash Hands)

1. Collect Waste in
Sealed Container

Generate Waste

Store in Cool, Dark, Dry Place
(Tightly Closed Container)

After Use

2. Engage Licensed
Disposal Service

3. Prevent Environmental
Contamination

Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of 2-(4-Bromophenyl)-4,5-
dihydrooxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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